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Compound of Interest

Compound Name: Solamarin, beta

CAS No.: 3671-38-3

Cat. No.: B1211857

Get Quote

-Solamarine (Steroidal Glycoalkaloid) Source Matrix:Solanum dulcamara (Bittersweet
Nightshade) roots Target Organism:Biomphalaria glabrata (Intermediate host of Schistosoma
mansoni)

Introduction & Scope
Schistosomiasis remains a neglected tropical disease affecting over 240 million people

worldwide. The control of intermediate snail hosts (Biomphalaria, Bulinus, Oncomelania) is a

critical vector control strategy recommended by the World Health Organization (WHO). While

synthetic molluscicides like Niclosamide are effective, their environmental toxicity and high cost

drive the search for plant-based alternatives.

-Solamarine, a spirosolane-type steroidal glycoalkaloid (SGA) found predominantly in the roots
of Solanum dulcamara, has emerged as a potent bioactive candidate. Unlike simple saponins,
SGAs possess a nitrogenous aglycone (solasodine-like) attached to a carbohydrate moiety,
conferring unique amphiphilic properties that facilitate membrane permeation.

This Application Note provides a rigorous, standardized workflow for extracting
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-solamarine and evaluating its molluscicidal efficacy. It deviates from generic screening
methods by addressing the specific solubility, stability, and recovery-latency issues inherent to
steroidal alkaloids.

Chemical Preparation & Characterization
Objective: To isolate high-purity

-solamarine and prepare stable stock solutions for bioassays. Impurities in crude extracts (e.g.,
tannins, free solasodine) can lead to false positives or antagonistic effects.

Extraction and Isolation Workflow
Note:

-solamarine is most abundant in the roots of S. dulcamara.

Extraction: Macerate dried, powdered roots (1 kg) in Methanol (MeOH) for 48 hours at room

temperature. Filter and concentrate under reduced pressure.

Acid-Base Fractionation (Crucial Step):

Dissolve crude extract in 5% Acetic Acid (aq).

Wash with n-hexane (removes lipids/chlorophyll). Discard hexane.

Basify the aqueous phase to pH 10 using

.

Extract the precipitate with Chloroform (

). This fraction contains the total alkaloids.

Purification: Subject the alkaloid fraction to Silica Gel Column Chromatography.

Mobile Phase:

(gradient starting at 70:30:3).

Isolate fractions matching
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-solamarine standards (

confirmation via TLC).

Stock Solution Preparation
SGAs are hydrophobic. Proper solubilization is vital to prevent precipitation in the aqueous test

medium.

Solvent: Dimethyl sulfoxide (DMSO).

Concentration: Prepare a

(

) master stock.

Storage:

, protected from light (alkaloids are photosensitive).

Critical Control: The final concentration of DMSO in the snail bioassay must not exceed

. Higher solvent concentrations can cause narcosis in snails, invalidating mortality

data.

The Biological System: Biomphalaria glabrata
Standardization:

Species:Biomphalaria glabrata (Puerto Rican strain is common).

Size: Adult snails, shell diameter

. Juveniles (
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) are more susceptible and should not be used for standard

determination unless specified.

Acclimatization: Snails must be acclimatized to laboratory conditions (

, 12h light/12h dark cycle) for 72 hours prior to testing.

Diet: Fed ad libitum with fresh lettuce or commercial spirulina discs. Stop feeding 24 hours

before the assay to minimize fecal debris and metabolic variation.

Protocol: WHO-Guided Immersion Bioassay
This protocol synthesizes the WHO Guidelines for Laboratory and Field Testing of

Molluscicides (2019) with specific adaptations for glycoalkaloid testing.

Experimental Design (Graphviz Visualization)
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Figure 1: Step-by-step workflow for the immersion bioassay. The recovery phase is mandatory

to distinguish true mortality from alkaloid-induced narcosis.

Detailed Procedure
Range-Finding Test:

Prepare broad logarithmic concentrations:

.

Use 5 snails per concentration.
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Determine the narrow range where mortality shifts from

to

.

Definitive Test:

Select 5 concentrations within the determined range (e.g.,

).

Replicates: Triplicate beakers per concentration (

snails total per dose).

Volume:

per 10 snails (prevents oxygen depletion).

Controls:

Negative Control: Dechlorinated water only.

Vehicle Control: Water +

DMSO.

Positive Control: Niclosamide (

).

Exposure:

Immerse snails for 24 hours.

Cover beakers with mesh to prevent escape.

Monitor for "distress syndrome" (hemolymph release, extension of cephalopedal mass).

Recovery (The "SGA Rule"):
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Glycoalkaloids can stun snails.

After 24 hours, remove snails, rinse twice with dechlorinated water, and transfer to fresh

water containers.

Observe for an additional 24 hours.

Mortality Assessment:

Assess at

(24h exposure + 24h recovery).

Criteria for Death:

1. No movement.

2. No retraction into shell upon mechanical stimulation (prodding with a needle).

3. Discoloration of the shell/tissue.

Note: If control mortality

, the test is invalid.

Data Recording & Analysis
Table 1: Bioassay Data Recording Template
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Concentr
ation
(ppm)

Log[Conc
]

Snails
Exposed
(n)

Dead
(24h)

Dead
(48h -
Recovery
)

%
Mortality

Corrected
%*

Vehicle

(DMSO)
- 30 0 0 0% -

5.0 0.69 30 2 1 3.3% ...

10.0 1.00 30 15 12 40% ...

20.0 1.30 30 30 28 93.3% ...

*Corrected % using Abbott’s Formula if control mortality is between 5-10%.

Calculations: Use Probit Analysis (Finney’s method) to calculate:

(Lethal Concentration 50%)

(Lethal Concentration 90%)

Confidence Intervals (CI).

Mechanism of Action: Membrane Disruption
-Solamarine acts primarily by complexing with cholesterol in the snail's gill (ctenidium)
membranes, causing pore formation and osmotic lysis.

Mechanism Visualization
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Figure 2: The lytic mechanism of steroidal glycoalkaloids on snail epithelium.

Validation Assay: Hemolysis Test
Since snail membranes are sterol-rich, red blood cell (RBC) hemolysis is a valid proxy for

membrane disruption potency.
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Prepare a

sheep RBC suspension in phosphate-buffered saline (PBS).

Incubate with

-solamarine (

) for 60 mins at

.

Centrifuge and measure supernatant absorbance at

(release of hemoglobin).

Correlate

(Hemolytic Concentration) with Molluscicidal

.

Environmental Safety (Non-Target Toxicity)
To ensure ecological safety, the selectivity ratio must be calculated.

Non-Target Model:Danio rerio (Zebrafish) or Daphnia magna.

Protocol: OECD Guideline 203 (Fish Acute Toxicity Test).

Target: The

for fish should be significantly higher than for snails.

Selectivity Ratio:

. A ratio

indicates a favorable safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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